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Compound of Interest

Compound Name: Naphthalene-2-sulfonic acid

Cat. No.: B089694

An In-depth Technical Guide on the Core Chemical and Physical Properties of Naphthalene-2-
sulfonic Acid

Introduction

Naphthalene-2-sulfonic acid (C10HsOsS) is a sulfonated aromatic hydrocarbon that serves as
a crucial intermediate in the synthesis of various dyes, agrochemicals, and pharmaceuticals.[1]
[2] It is one of two monosulfonic acid isomers of naphthalene, the other being naphthalene-1-
sulfonic acid.[3] This compound typically appears as a white to pale yellow crystalline solid.[1]
This technical guide provides a comprehensive overview of its chemical and physical
properties, synthesis protocols, and key reactions, tailored for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

Naphthalene-2-sulfonic acid is a colorless, water-soluble solid.[3] It is often available as
mono- and trihydrates.[3] The compound is stable under normal temperatures and pressures.
[1] Itis, however, hygroscopic and should be stored in a dry, cool, and well-ventilated place,
away from moist air or water.[4][5] It is incompatible with strong bases and oxidizing agents.[1]

[4]

Table 1: Physical Properties of Naphthalene-2-sulfonic
Acid
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Property Value References
Molecular Formula C10HsO3S [61[7]
Molecular Weight 208.23 g/mol [6]
White to pale yellow solid,
Appearance often in crystalline powder or [1][8]
flakes.[1][8]
124 °C (monohydrate)[3][6][9]
Melting Point [10], 91 °C (anhydrous)[9][11], [B1I6191[10][11]
83 °C (trihydrate)[9]
Boiling Point 317.43 °C (rough estimate) [6][9][10]
Density 1.44 g/cm3 [6][9][10]
pKa -1.8 to 0.27 (Predicted) [6][12]

Water Solubility

Freely soluble[1][2][6][9][10]

[1](2][e][e]10][13]

Other Solubilities

Soluble in alcohol and ether.[1]

[2]19]

[1](21°]

Vapor Pressure

2.33 Pa at 20°C

[6][9][10]

ble 2: Chemical Identii

Identifier Value References

IUPAC Name naphthalene-2-sulfonic acid [7]

CAS Number 120-18-3 [1][6]

PubChem CID 8420 [7]
C1=CC=C2C=C(C=CC2=C1)S

SMILES [7]
(=0)(=0)0
InChI=1S/C10H803S/c11-

InChl 14(12,13)10-6-5-8-3-1-2-4- [11I7]

9(8)7-10/h1-7H,(H,11,12,13)
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Experimental Protocols
Synthesis of Naphthalene-2-sulfonic Acid

The primary industrial method for producing naphthalene-2-sulfonic acid is through the
sulfonation of naphthalene with concentrated sulfuric acid.[2][6][14] The regioselectivity of this
reaction is a classic example of kinetic versus thermodynamic control.[15][16]

» Kinetic Control (Low Temperature): At lower temperatures (below 80°C), the reaction is under
kinetic control, and the major product is naphthalene-1-sulfonic acid due to a lower activation
energy barrier.[15][16]

o Thermodynamic Control (High Temperature): At higher temperatures (160-166°C), the
reaction is under thermodynamic control.[15] Under these conditions, the initially formed
naphthalene-1-sulfonic acid can revert to naphthalene and then react to form the more
thermodynamically stable nhaphthalene-2-sulfonic acid, which becomes the major product.
[31[15][17]

Detailed Protocol:

e Reaction Setup: Molten naphthalene is added to a reaction vessel containing 98% sulfuric
acid.[6][14]

» Sulfonation: The mixture is heated to 160-166°C.[6][14][15] This temperature favors the
formation of the 2-isomer.[3]

» Hydrolysis of By-product: During the sulfonation, a small amount of the unstable a-
naphthalenesulfonic acid (1-isomer) is also generated.[2][6][14] This by-product can be
removed by heating at 140-150°C, which causes it to hydrolyze back to naphthalene and
sulfuric acid.[2][6][14] The resulting naphthalene can be removed by steam blowing.[2][6]

o Neutralization and Isolation: A small amount of lye is added to neutralize some of the sulfuric
acid.[2][6][14] The naphthalene-2-sulfonic acid can then be isolated as its sodium salt by
crystallization, which is then filtered to obtain the final product.[2][6][14][18]

Purification
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A common laboratory purification method involves crystallization from concentrated
hydrochloric acid.[2][6]

Analysis

Naphthalene-2-sulfonic acid can be analyzed using reverse-phase high-performance liquid
chromatography (HPLC).[19] A typical mobile phase consists of acetonitrile, water, and an acid
like phosphoric acid (or formic acid for Mass Spectrometry compatibility).[19]
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Caption: Synthesis of Naphthalene-2-sulfonic Acid.
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Caption: Kinetic vs. Thermodynamic Control in Naphthalene Sulfonation.
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Caption: General Experimental Workflow for Synthesis.

Chemical Reactivity and Applications

Naphthalene-2-sulfonic acid is a versatile intermediate.[3]
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Dye Synthesis: It is a starting material for producing (3-naphthol, and various
aminonaphthalenesulfonic acids, which are precursors to direct and reactive dyes.[2][3]

Superplasticizers: Condensation with formaldehyde produces polymeric sulfonic acids.[3]
These sulfonated naphthalene formaldehyde condensates (SNFs) are used as high-range
water reducers (superplasticizers) in concrete formulations.[3][20]

Fluorescence Quenching: The fluorescence of naphthalene-2-sulfonic acid can be
effectively quenched by colloidal silver, a property that can be utilized in analytical studies.[2]

[6]

Safety and Toxicity

Naphthalene-2-sulfonic acid is considered a hazardous chemical.[4][5]

Corrosivity: It causes severe skin and eye burns.[5][7][21] Inhalation may lead to corrosive
injuries to the upper respiratory tract and lungs.[7]

Toxicity: The oral LD50 in rats is reported as 400 mg/kg[7] and 4440 mg/kg[4] in different
sources, indicating moderate toxicity. It may contain residual sulfuric acid from its
manufacturing process, which is a known carcinogen when in strong-inorganic-acid mists.[7]

Environmental Impact: The sulfonic acid group makes the compound resistant to
biodegradation, leading to potential accumulation in aquatic environments.[22] Studies have
shown its potential for bioaccumulation and toxicity to aquatic organisms.[22]

Handling Precautions:

Use in a well-ventilated area or under a chemical fume hood.[4][5]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,
gloves, and protective clothing.[4][5]

Avoid contact with skin, eyes, and clothing.[4]

Ensure eyewash stations and safety showers are readily available.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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